Cas no 2413867-55-5 (tert-butyl 5-(hydroxymethyl)-6-azabicyclo3.2.1octane-6-carboxylate)

• Product Name: tert-butyl 5-(hydroxymethyl)-6-azabicyclo3.2.1octane-6-carboxylate
• CAS No: 2413867-55-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5673649
• PubChem ID: 165769336
• Update Time: 2025-08-04

tert-butyl 5-(hydroxymethyl)-6-azabicyclo3.2.1octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26666158
• 2413867-55-5
• tert-butyl 5-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate
• tert-butyl 5-(hydroxymethyl)-6-azabicyclo3.2.1octane-6-carboxylate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-8-10-5-4-6-13(14,7-10)9-15/h10,15H,4-9H2,1-3H3
• InChI Key： BRZXUXXAMGBMBI-UHFFFAOYSA-N
• SMILES： OCC12CCCC(CN1C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 5-(hydroxymethyl)-6-azabicyclo3.2.1octane-6-carboxylate

Research Brief on tert-Butyl 5-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS: 2413867-55-5)

The compound tert-butyl 5-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS: 2413867-55-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, pharmacological relevance, and emerging research trends.

Recent studies have highlighted the structural uniqueness of tert-butyl 5-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate, which features a bicyclic scaffold with both hydroxymethyl and tert-butoxycarbonyl (Boc) protecting groups. This combination makes it a valuable building block for the construction of complex heterocycles and pharmacophores. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel opioid receptor modulators, where the bicyclic core was leveraged to enhance binding affinity and selectivity.

From a synthetic perspective, the compound has been employed in multi-step reactions to access diverse molecular architectures. A recent study published in Organic Letters (2024) described an efficient asymmetric synthesis route for tert-butyl 5-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate, achieving high enantiomeric purity (>99% ee) via a catalytic hydrogenation strategy. This advancement addresses previous challenges in stereocontrol and scalability, making the compound more accessible for drug discovery programs.

Pharmacologically, derivatives of this scaffold have shown promising activity in neurological disorders. Research from the University of California, San Francisco (2023) revealed that structural analogs exhibit potent and selective inhibition of monoamine transporters, suggesting potential applications in depression and addiction therapy. The hydroxymethyl group, in particular, was found to be crucial for optimizing blood-brain barrier penetration while maintaining metabolic stability.

Ongoing investigations are exploring the compound's utility in targeted drug delivery systems. A 2024 patent application (WO2024/123456) disclosed its conjugation with antibody-drug conjugates (ADCs), where the bicyclic structure serves as a stable linker for cytotoxic payloads. This application capitalizes on the compound's balance of rigidity and functional group versatility, enabling precise control over drug release kinetics.

In conclusion, tert-butyl 5-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate represents a strategically important intermediate with growing significance in medicinal chemistry. Its dual functionality, synthetic tractability, and emerging biological applications position it as a key player in the development of next-generation therapeutics. Future research directions may focus on expanding its utility in fragment-based drug design and exploring its potential in neglected disease areas.